Cas no 1804666-27-0 (Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804666-27-0
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4842963
• Update Time: 2025-05-22

Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)6-4(3-17)2-5(21-10(14,15)16)18-7(6)9(11,12)13/h2H,3,17H2,1H3
• InChI Key： ZFGMVGNCALPJCJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C=C(N=1)OC(F)(F)F)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804666-27-0): A Comprehensive Overview

Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804666-27-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining trifluoromethoxy and trifluoromethyl groups, which enhance its reactivity and biological activity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The chemical structure of Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate includes a pyridine ring substituted with multiple functional groups, making it a versatile intermediate for synthesizing more complex compounds. Its CAS No. 1804666-27-0 ensures precise identification in chemical databases, facilitating research and development. The presence of both aminomethyl and carboxylate groups offers opportunities for further derivatization, appealing to synthetic chemists.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their unique properties in medicinal chemistry. Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate aligns with this trend, as its trifluoromethoxy and trifluoromethyl groups improve metabolic stability and bioavailability. These characteristics make it a valuable candidate for developing new therapeutics, particularly in oncology and neurology.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, pyridine derivatives like Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate are explored for their pesticidal and herbicidal properties. The trifluoromethoxy group enhances lipophilicity, improving membrane penetration and efficacy. This dual applicability in pharma and agro sectors underscores its industrial relevance.

From a synthetic perspective, CAS No. 1804666-27-0 represents a challenging yet rewarding target for organic chemists. Its preparation often involves multi-step reactions, including aminomethylation and esterification, requiring precise control of reaction conditions. Advances in catalysis and green chemistry have streamlined its synthesis, reducing environmental impact and costs.

The market for Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is poised for growth, fueled by rising R&D investments in specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet client demands. Its CAS No. 1804666-27-0 ensures traceability and quality control, critical for regulatory compliance.

Researchers frequently inquire about the solubility, stability, and storage conditions of Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate. Proper handling and storage are essential to maintain its integrity, with recommendations to keep it in a cool, dry environment under inert atmosphere. These practical considerations are vital for laboratory and industrial applications.

In summary, Methyl 4-(aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804666-27-0) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and growing market demand highlight its importance in modern chemistry. As research progresses, this molecule is expected to play a pivotal role in developing next-generation therapeutics and agrochemicals.